molecular formula C26H27N3O3 B271028 N-(3-acetylphenyl)-2-[4-(2,5-dimethylphenyl)-1-oxo-5,6,7,8-tetrahydrophthalazin-2(1H)-yl]acetamide

N-(3-acetylphenyl)-2-[4-(2,5-dimethylphenyl)-1-oxo-5,6,7,8-tetrahydrophthalazin-2(1H)-yl]acetamide

Cat. No. B271028
M. Wt: 429.5 g/mol
InChI Key: SEYDAAISKBFPCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-acetylphenyl)-2-[4-(2,5-dimethylphenyl)-1-oxo-5,6,7,8-tetrahydrophthalazin-2(1H)-yl]acetamide, commonly known as ADPA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemical research.

Mechanism of Action

The mechanism of action of ADPA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer cell proliferation and inflammation. ADPA has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in the regulation of gene expression. Inhibition of HDACs leads to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
ADPA has been shown to possess various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of angiogenesis. ADPA has also been shown to modulate the immune system by regulating the production of cytokines and chemokines. Additionally, ADPA has been found to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of ADPA is its potent anticancer activity, making it a valuable tool for cancer research. ADPA is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of ADPA is its low solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of ADPA is not fully understood, making it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for ADPA research, including the development of more efficient synthesis methods, the optimization of its therapeutic potential, and the investigation of its potential applications in other fields, such as neuroscience and immunology. Additionally, further studies are needed to elucidate the mechanism of action of ADPA and to identify its molecular targets. Overall, ADPA has shown great potential for various scientific research applications and is a promising candidate for the development of novel therapeutics.

Synthesis Methods

The synthesis of ADPA involves the reaction between 3-acetylphenol and 2,5-dimethylphenylhydrazine, followed by the addition of acetic anhydride and acetic acid. The resulting product is then purified through recrystallization to obtain pure ADPA. The synthesis of ADPA has been optimized, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

ADPA has shown promising results in various scientific research applications, including medicinal chemistry and drug discovery. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. ADPA has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis.

properties

Product Name

N-(3-acetylphenyl)-2-[4-(2,5-dimethylphenyl)-1-oxo-5,6,7,8-tetrahydrophthalazin-2(1H)-yl]acetamide

Molecular Formula

C26H27N3O3

Molecular Weight

429.5 g/mol

IUPAC Name

N-(3-acetylphenyl)-2-[4-(2,5-dimethylphenyl)-1-oxo-5,6,7,8-tetrahydrophthalazin-2-yl]acetamide

InChI

InChI=1S/C26H27N3O3/c1-16-11-12-17(2)23(13-16)25-21-9-4-5-10-22(21)26(32)29(28-25)15-24(31)27-20-8-6-7-19(14-20)18(3)30/h6-8,11-14H,4-5,9-10,15H2,1-3H3,(H,27,31)

InChI Key

SEYDAAISKBFPCX-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)C)C2=NN(C(=O)C3=C2CCCC3)CC(=O)NC4=CC=CC(=C4)C(=O)C

Canonical SMILES

CC1=CC(=C(C=C1)C)C2=NN(C(=O)C3=C2CCCC3)CC(=O)NC4=CC=CC(=C4)C(=O)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.